Cas no 215941-03-0 (Benzo[b]thiophene-2-carbonylchloride, 5-amino-)

• Product Name: Benzo[b]thiophene-2-carbonylchloride, 5-amino-
• CAS No: 215941-03-0
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 243216
• PubChem ID: 18523489
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carbonylchloride, 5-amino- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carbonylchloride, 5-amino-
• Benzo[b]thiophene-2-carbonyl chloride, 5-amino- (9CI)
• 5-amino-1-benzothiophene-2-carbonyl chloride
• DTXSID70594426
• 215941-03-0
• SCHEMBL7238085

• Inchi： 1S/C9H6ClNOS/c10-9(12)8-4-5-3-6(11)1-2-7(5)13-8/h1-4H,11H2
• InChI Key： UPRVFNHGSRPDEI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=C(C=CC=2S1)N)=O

Computed Properties

• Exact Mass: 210.98598
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.09